Cas no 40843-25-2 ((±)-Diclofop)

(±)-Diclofop is a chiral aryloxyphenoxypropionate herbicide widely used for post-emergence control of grass weeds in broadleaf crops. Its racemic form exhibits potent acetyl-CoA carboxylase (ACCase) inhibition, disrupting fatty acid synthesis in susceptible plants. The compound demonstrates broad-spectrum activity against annual and perennial grasses, with rapid absorption and translocation in target species. (±)-Diclofop is particularly valued for its selectivity in crops like wheat and soybeans, where it effectively controls problematic weeds without significant phytotoxicity to the host plants. Its chemical stability and reliable performance under varied environmental conditions make it a practical choice for integrated weed management systems. The racemic mixture's balanced stereochemistry contributes to consistent herbicidal efficacy across different weed species.

(±)-Diclofop structure

Product Name:(±)-Diclofop

CAS No:40843-25-2

MF:C₁₅H₁₂Cl₂O₄

MW:327.159382820129

MDL:MFCD00152216

CID:55301

PubChem ID:329757808

Update Time:2025-05-27

(±)-Diclofop Chemical and Physical Properties

Names and Identifiers

- Diclofop
- 2-(4-(2,4-Dichlorophenoxy)phenoxy)propanoic acid
- Diclofop acid
- HOE-021079
- (±)-Diclofop
- 2-[4-(2,4-dichlorophenoxy)phenoxy]propanoic acid
- (RS)-2-[4-(2,4-dichlorophenoxy)phenoxy]propionic acid
- Caswell No. 328B
- DICHLORFOP ACID
- rac-(2R)-2-[4-(2,4-dichlorophenoxy)phenoxy]propanoic acid
- 2-(4-(2',4'-DICHLOROPHENOXY)PHENOXY)PROPIONIC ACID
- DTXSID5041859
- DICLOFOP, (+/-)-
- 2-[4-(2,4-Dichlorophenoxy)phenoxy]propanoic acid #
- 2-[4'-(2',4'-dichlorophenoxy)-phenoxy]propionic acid
- 3LN56779KT
- HOE-21079
- NS00101083
- (RS)-2-(4-(2,4-Dichlorophenoxy)phenoxy)propionic acid
- AKOS024354406
- SCHEMBL66474
- Propanoic acid, 2-(4-(2,4-dichlorophenoxy)phenoxy)-
- 1ST22082
- CHEBI:81909
- 4-(2',4'-dichlorophenoxy)-alpha-phenoxy-propionic acid
- UNII-3LN56779KT
- (+/-)-Diclofop, analytical standard
- CHEMBL2288781
- NCGC00164481-01
- MFCD00152216
- 2-(4-(2,4-dichlorophenoxy)phenoxy)propionic acid
- BRN 2338390
- AMY14561
- Diclofop (free acid)
- DICLOFOP [ISO]
- CHEBI:145406
- Methyl 2-(4-(2,4-Dichlorophenyoxy)phenoxy)propanoate
- 40843-25-2
- Diclofop [ANSI:BSI:ISO]
- (+/-)-Diclofop
- FT-0639674
- Diclofop (free acid) 100 microg/mL in Acetonitrile
- HOE 21079
- 2-[4'-(2,4-dichlorophenoxy)-phenoxy]-propionic acid
- Q27155655
- C18716
- rac-(2R)-2-(4-(2,4-dichlorophenoxy)phenoxy)propanoic acid
- Propanoic acid, 2-[4-(2,4-dichlorophenoxy)phenoxy]-
- rac-2-[4-(2,4-dichlorophenoxy)phenoxy]propanoic acid
- diclofop free acid
- HOE 021079
- Diclofop (ANSI:BSI:ISO)
- (+-)-2-[4-(2,4-dichlorophenoxy)phenoxy]propanoic acid
- DB-049669
- rac-2-(4-(2,4-dichlorophenoxy)phenoxy)propanoic acid
- (+-)-2-(4-(2,4-dichlorophenoxy)phenoxy)propanoic acid
- DTXCID3021859
- MDL： MFCD00152216
- Inchi： 1S/C15H12Cl2O4/c1-9(15(18)19)20-11-3-5-12(6-4-11)21-14-7-2-10(16)8-13(14)17/h2-9H,1H3,(H,18,19)
- InChI Key： OOLBCHYXZDXLDS-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CC=1OC1C=CC(=CC=1)OC(C(=O)O)C)Cl

Computed Properties

Exact Mass: 326.01100
Monoisotopic Mass: 326.011264
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 5
Complexity: 345
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5
Topological Polar Surface Area: 55.8

Experimental Properties

Color/Form: White powder
Density: 1.4±0.1 g/cm3
Melting Point: 107°C
Boiling Point: 440.5±45.0 °C at 760 mmHg
Flash Point: 220.2±28.7 °C
Refractive Index: 1.593
Solubility: DMSO (Slightly), Methanol (Slightly)
PSA: 55.76000
LogP: 4.63760
Vapor Pressure: 0.0±1.1 mmHg at 25°C

(±)-Diclofop Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22
Safety Instruction： S26; S36/37/39
Hazardous Material Identification：
Risk Phrases：R36/37/38
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

(±)-Diclofop Customs Data

HS CODE：2918990025
Customs Data：

China Customs Code:
2918990090

Overview:

2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(±)-Diclofop Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	52256-25MG	(±)-Diclofop	40843-25-2	25mg	¥1528.95	2023-10-23
TRC	D431545-25mg	(±)-Diclofop	40843-25-2	25mg	$ 110.00	2023-09-07
TRC	D431545-50mg	(±)-Diclofop	40843-25-2	50mg	$ 207.00	2023-09-07
TRC	D431545-100mg	(±)-Diclofop	40843-25-2	100mg	$ 374.00	2023-09-07
abcr	AB172453-50 mg	DICLOFOP; .	40843-25-2	50mg	€154.00	2023-05-07
abcr	AB172453-250 mg	DICLOFOP; .	40843-25-2	250mg	€610.50	2023-05-07
SHENG KE LU SI SHENG WU JI SHU	sc-505923-50 mg	Diclofop,	40843-25-2	50mg	￥1,226.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-505923A-250 mg	Diclofop,	40843-25-2	250MG	￥4,889.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-505923-50mg	Diclofop,	40843-25-2	50mg	￥1226.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-505923A-250mg	Diclofop,	40843-25-2	250mg	￥4889.00	2023-09-05

(±)-Diclofop Suppliers

Suzhou Senfeida Chemical Co., Ltd

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(CAS:40843-25-2)Diclofop

Order Number:sfd21351

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:39

Price ($):discuss personally

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Product Official Link

Amadis Chemical Company Limited

Gold Member

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(CAS:40843-25-2)(±)-Diclofop

Order Number:A1210108

Stock Status:in Stock

Quantity:250mg

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 15:59

Price ($):362.0

Email:sales@amadischem.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:40843-25-2)Diclofop

Order Number:LE12415

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:07

Price ($):discuss personally

Email:18501500038@163.com

(±)-Diclofop Related Literature

1. Enantioselective recognition of an isomeric ligand by a biomolecule: mechanistic insights into static and dynamic enantiomeric behavior and structural flexibility

Wei Peng,Fei Ding Mol. BioSyst. 2017 13 2226
2. Determination of diclofop-methyl and diclofop in soil by gas-liquid chromatography of their pentafluorobenzyl esters

John D. Gaynor,Donald C. MacTavish Analyst 1982 107 700
3. Designing an enzyme-based nanobiosensor using molecular modeling techniques

Eduardo F. Franca,Fábio L. Leite,Richard A. Cunha,Osvaldo N. Oliveira Jr.,Luiz C. G. Freitas Phys. Chem. Chem. Phys. 2011 13 8894
4. Chiral separation of ten arylphenoxypropionate herbicides on four chiral columns by supercritical fluid chromatography

Xue Yang,Binbin Ma,Xiaqiong Zheng,Chunmian Lin Anal. Methods 2014 6 4769
5. Development of a new version of homogenous liquid–liquid extraction based on an acid–base reaction: application for extraction and preconcentration of aryloxyphenoxy-propionate pesticides from fruit juice and vegetable samples

Mir Ali Farajzadeh,Behruz Feriduni,Mohammad Reza Afshar Mogaddam RSC Adv. 2016 6 14927

40843-25-2 ((±)-Diclofop) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:40843-25-2)Diclofop

Purity:99.9%

Quantity:200kg

Price ($):Inquiry

Amadis Chemical Company Limited

(CAS:40843-25-2)(±)-Diclofop

Purity:99%

Quantity:250mg

Price ($):362.0

Cas no 40843-25-2 ((±)-Diclofop)

(±)-Diclofop Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

(±)-Diclofop Security Information

(±)-Diclofop Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

(±)-Diclofop Pricemore >>

(±)-Diclofop Suppliers

(±)-Diclofop Related Literature

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